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Introduction

CGP-53153 is a potent, steroidal inhibitor of 5a-reductase, the enzyme responsible for the
conversion of testosterone to the more potent androgen, dihydrotestosterone (DHT). This
mechanism makes CGP-53153 a valuable tool for studying the pathogenesis of androgen-
dependent diseases, where aberrant androgen receptor (AR) signaling is a key driver of
disease progression. These conditions include benign prostatic hyperplasia (BPH), androgenic
alopecia, and prostate cancer.[1][2][3] This document provides detailed application notes and
experimental protocols for the use of CGP-53153 in in vitro and in vivo models of androgen-
dependent diseases.

Mechanism of Action

CGP-53153 competitively inhibits 5a-reductase, thereby reducing the intracellular levels of
DHT.[4] DHT has a higher binding affinity for the androgen receptor than testosterone. Upon
binding, the DHT-AR complex translocates to the nucleus, where it binds to androgen response
elements (ARES) on target genes, leading to the transcription of genes involved in cell growth,
proliferation, and survival. By lowering DHT levels, CGP-53153 effectively attenuates AR-
mediated gene expression and downstream cellular effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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